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Compound of Interest

2-Methoxy-4,5-dihydro-1H-
Compound Name:
imidazole-d4

Cat. No.: B561811

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-4,5-dihydro-1H-
imidazole-d4 (CAS No. 402788-68-5), a deuterated isotopologue of 2-Methoxy-4,5-dihydro-
1H-imidazole. This document consolidates available commercial information, key chemical and
physical properties, and its primary application as a stable isotope-labeled internal standard in
guantitative analysis. While specific experimental protocols for its synthesis and application are
not widely published, this guide offers foundational knowledge and general methodologies
relevant to its use in analytical chemistry, particularly in mass spectrometry-based assays.

Introduction

2-Methoxy-4,5-dihydro-1H-imidazole-d4 is a stable isotope-labeled compound where four
hydrogen atoms on the imidazole ring have been replaced with deuterium. This isotopic
substitution makes it an ideal internal standard for quantitative analytical methods such as
liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass
spectrometry (GC-MS). Its chemical and physical properties are nearly identical to its non-
deuterated counterpart, allowing it to co-elute during chromatographic separation and exhibit
similar ionization behavior in the mass spectrometer. This co-analysis enables accurate
guantification of the target analyte by correcting for variations in sample preparation, injection
volume, and matrix effects.
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Commercial Availability

2-Methoxy-4,5-dihydro-1H-imidazole-d4 is commercially available from several specialized
chemical suppliers. It is typically sold in small quantities for research and development
purposes.

Table 1: Commercial Suppliers of 2-Methoxy-4,5-dihydro-1H-imidazole-d4

Supplier Product/Catalog Number Available Quantities
C/DIN Isotopes Inc. D-6120 50 mg, 100 mg
MedChemExpress HY-W319671S Custom

Santa Cruz Biotechnology sc-214433 Custom

Alsachim 8199-d4 Custom

Toronto Research Chemicals M292757 Custom

Chemical and Physical Properties

Detailed physical properties such as melting and boiling points are not readily available in the
public domain and are typically provided on a lot-specific Certificate of Analysis. However,
based on available data, the key properties are summarized below.

Table 2: Chemical and Physical Properties of 2-Methoxy-4,5-dihydro-1H-imidazole-d4
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Property Value Source

) 2-Methoxy-4,5-dihydro-1H-
Chemical Name

imidazole-d4
CAS Number 402788-68-5
Molecular Formula C4H4aDaN20
Molecular Weight 104.14 g/mol
Isotopic Purity =99 atom % D [1]
Appearance Typically a solid or oil

N Soluble in methanol and other ]
Solubility ] General chemical knowledge
organic solvents

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-Methoxy-4,5-
dihydro-1H-imidazole-d4 are not currently available in the public literature. However, the
general synthesis of 2-imidazolines is well-established and typically involves the condensation
of a 1,2-diamine with a nitrile or ester. For the deuterated analog, a plausible synthetic route
would involve the use of deuterated ethylenediamine.

Similarly, specific, validated LC-MS/MS or GC-MS/MS methods detailing the use of 2-
Methoxy-4,5-dihydro-1H-imidazole-d4 as an internal standard are often proprietary and
developed in-house by analytical laboratories. However, a general workflow for its application is
presented below.

General Workflow for Use as an Internal Standard in LC-
MSIMS

The following diagram illustrates a typical workflow for the use of a deuterated internal standard
in a quantitative LC-MS/MS analysis.
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Figure 1. General workflow for using a deuterated internal standard in LC-MS/MS.

Methodology:

Preparation of Stock Solutions: Prepare a stock solution of 2-Methoxy-4,5-dihydro-1H-
imidazole-d4 in a suitable organic solvent (e.g., methanol) at a known concentration (e.g., 1
mg/mL).

Preparation of Working Internal Standard Solution: Dilute the stock solution to a working
concentration that is appropriate for the expected concentration range of the analyte in the
samples.

Sample Spiking: Add a precise volume of the working internal standard solution to all
samples, calibration standards, and quality control samples at the beginning of the sample
preparation process.

Sample Preparation: Perform the necessary sample clean-up and analyte extraction
procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

LC-MS/MS Analysis: Analyze the prepared samples using a validated LC-MS/MS method.
The method should be optimized to achieve good chromatographic separation of the analyte
and internal standard from matrix components and to monitor specific precursor-to-product
ion transitions for both the analyte and the internal standard.

Data Processing: Integrate the peak areas for both the analyte and the internal standard.
Calculate the ratio of the analyte peak area to the internal standard peak area.
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e Quantification: Construct a calibration curve by plotting the peak area ratios of the calibration
standards against their known concentrations. Determine the concentration of the analyte in
the unknown samples by interpolating their peak area ratios on the calibration curve.

Signaling Pathways and Logical Relationships

The primary role of 2-Methoxy-4,5-dihydro-1H-imidazole-d4 is as an analytical tool, and it is
not expected to have any direct biological activity or involvement in signaling pathways. Its
utility is based on its chemical similarity to the non-deuterated analog, which allows it to trace
the analyte through the analytical process. The logical relationship in its application is based on
the principle of isotope dilution mass spectrometry.
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Figure 2. Logical relationship in isotope dilution mass spectrometry.

Conclusion

2-Methoxy-4,5-dihydro-1H-imidazole-d4 is a valuable tool for researchers and scientists in
the field of drug development and other areas requiring highly accurate quantitative analysis.
Its commercial availability and high isotopic purity make it a reliable internal standard for
correcting analytical variability. While specific, detailed experimental protocols are not widely
published, the general principles and workflows outlined in this guide provide a solid foundation
for its successful implementation in sensitive and robust analytical methodologies. For lot-
specific quantitative data, users should refer to the Certificate of Analysis provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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